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Compound of Interest

Compound Name: Rutaretin

Cat. No.: B600174

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rutaretin, a naturally occurring furanocoumarin, has garnered interest within the scientific
community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of Rutaretin's chemical identity, including its precise IUPAC
nomenclature and CAS registration number. Furthermore, this document delves into the current
understanding of its biological activities, with a focus on its anti-inflammatory and antimicrobial
properties. Detailed experimental protocols and quantitative data from available studies are
presented to facilitate further research and development.

Chemical Identification

Rutaretin is chemically classified as a furanocoumarin, a class of organic chemical compounds
produced by a variety of plants.
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Identifier Value Reference

(2S)-9-hydroxy-2-(2-
hydroxypropan-2-yl)-2,3-

IUPAC Name i
dihydrofuro[3,2-gJchromen-7-
one

CAS Registry Number 13895-92-6

Molecular Formula C14H1405

Molecular Weight 262.26 g/mol

Synonyms (-)-Rutaretin, Racemol

Biological Activities and Mechanism of Action

Rutaretin has demonstrated a range of biological activities, primarily centered around its anti-
inflammatory and antimicrobial effects. Its potential as an anticancer agent has also been
suggested.

Anti-inflammatory Activity

Rutaretin exhibits anti-inflammatory properties, with evidence suggesting its ability to modulate
key inflammatory pathways.[1] One of the proposed mechanisms involves the inhibition of
superoxide anion generation and the release of elastase in human neutrophils.[1]

A potential signaling pathway for the anti-inflammatory action of coumarins, which may be
applicable to Rutaretin, involves the modulation of the nuclear factor kappa B (NF-kB) and
mitogen-activated protein kinase (MAPK) signaling pathways. These pathways are crucial in
the cellular response to inflammatory stimuli.
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Figure 1: Proposed anti-inflammatory mechanism of Rutaretin.

Antimicrobial Activity

Rutaretin has also shown promise as an antimicrobial agent.[1] While specific minimum
inhibitory concentration (MIC) values for Rutaretin against a wide range of pathogens are not
extensively documented in publicly available literature, the general antibacterial mechanism of
flavonoids, a class to which Rutaretin belongs, involves several modes of action. These
include the inhibition of nucleic acid synthesis, disruption of cytoplasmic membrane function,
and interference with energy metabolism.

Anticancer Properties

Preliminary research suggests that Rutaretin may possess anticancer properties. It has been
reported to induce apoptosis in certain cancer cell lines through the modulation of signaling
pathways such as the mitogen-activated protein kinase (MAPK) pathway.[1]

Experimental Protocols

Detailed experimental protocols are essential for the replication and advancement of scientific
findings. Below are generalized methodologies for assessing the biological activities of
compounds like Rutaretin.
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Anti-inflammatory Assay: Inhibition of Superoxide Anion
Generation in Neutrophils

This assay measures the ability of a compound to inhibit the production of superoxide anions, a
key inflammatory mediator, by activated neutrophils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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